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N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)acetamide N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0985299
InChI: InChI=1S/C23H20N6O4/c1-13-14(20-26-16-8-4-5-10-17(16)33-20)7-6-9-15(13)25-18(30)11-29-12-24-19-21(29)27(2)23(32)28(3)22(19)31/h4-10,12H,11H2,1-3H3,(H,25,30)
SMILES: CC1=C(C=CC=C1NC(=O)CN2C=NC3=C2N(C(=O)N(C3=O)C)C)C4=NC5=CC=CC=C5O4
Molecular Formula: C23H20N6O4
Molecular Weight: 444.4 g/mol

N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)acetamide

CAS No.:

Cat. No.: VC0985299

Molecular Formula: C23H20N6O4

Molecular Weight: 444.4 g/mol

* For research use only. Not for human or veterinary use.

N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)acetamide -

Specification

Molecular Formula C23H20N6O4
Molecular Weight 444.4 g/mol
IUPAC Name N-[3-(1,3-benzoxazol-2-yl)-2-methylphenyl]-2-(1,3-dimethyl-2,6-dioxopurin-9-yl)acetamide
Standard InChI InChI=1S/C23H20N6O4/c1-13-14(20-26-16-8-4-5-10-17(16)33-20)7-6-9-15(13)25-18(30)11-29-12-24-19-21(29)27(2)23(32)28(3)22(19)31/h4-10,12H,11H2,1-3H3,(H,25,30)
Standard InChI Key VHORPYZLXGKIGN-UHFFFAOYSA-N
SMILES CC1=C(C=CC=C1NC(=O)CN2C=NC3=C2N(C(=O)N(C3=O)C)C)C4=NC5=CC=CC=C5O4
Canonical SMILES CC1=C(C=CC=C1NC(=O)CN2C=NC3=C2N(C(=O)N(C3=O)C)C)C4=NC5=CC=CC=C5O4

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